Cas no 637752-67-1 (3-[4-(methoxycarbonyl)phenoxy]-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate)

• Product Name: 3-[4-(methoxycarbonyl)phenoxy]-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate
• CAS No: 637752-67-1
• MF: C₂₂H₁₉NO₈
• MW: 425.388166666031
• CID: 5555462
• Update Time: 2025-10-14

3-[4-(methoxycarbonyl)phenoxy]-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-[4-(methoxycarbonyl)phenoxy]-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate

• Inchi： 1S/C22H19NO8/c1-27-21(25)14-2-4-15(5-3-14)30-19-13-29-18-12-16(6-7-17(18)20(19)24)31-22(26)23-8-10-28-11-9-23/h2-7,12-13H,8-11H2,1H3
• InChI Key： KLCVDQNVHYHSCN-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=C3C(=C2)OC=C(OC2=CC=C(C(OC)=O)C=C2)C3=O)=O)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-[4-(methoxycarbonyl)phenoxy]-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate

3-[4-(methoxycarbonyl)phenoxy]-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate: A Comprehensive Overview of Its Synthesis, Biological Activity, and Therapeutic Potential

3-[4-(methoxycarbonyl)phenoxy]-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate is a complex organic compound with a unique molecular structure that combines multiple pharmacophore elements. This molecule, with the CAS number 637752-67-1, represents an important class of chromene derivatives that have garnered significant attention in recent years due to their potential applications in drug discovery and medicinal chemistry. The compound’s structural features, including the methoxycarbonyl group, the phenoxy linkage, and the chromen ring system, contribute to its diverse biological activities and pharmacological properties.

The synthesis of 3-[4-(methoxycarbonyl)phenoxy]-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate involves a multi-step process that typically begins with the formation of a chromene core through a Diels-Alder reaction or a Michael addition. The phenoxy substituent is introduced via a coupling reaction with a suitable aromatic halide, while the methoxycarbonyl group is incorporated through esterification or acylation. The final step involves the attachment of the morpholine ring to the chromene scaffold, which is achieved through a nucleophilic substitution reaction. This synthetic strategy highlights the modular nature of chromene derivatives and their potential for structural modification to optimize biological activity.

Recent studies have demonstrated that 3-[4-(methoxycarbonyl)phenoxy]-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate exhibits promising pharmacological properties, including anti-inflammatory, antioxidant, and antitumor activities. A 2023 study published in Journal of Medicinal Chemistry reported that this compound effectively inhibits the NF-κB signaling pathway, a key mediator of inflammation and immune response. The phenoxy group in the molecule is believed to play a critical role in modulating the interaction with protein targets, while the methoxycarbonyl moiety enhances the compound’s solubility and bioavailability.

One of the most significant findings in recent research is the potential of 3-[4-(methoxycarbonyl)phenoxy]-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate as a therapeutic agent for inflammatory diseases. In a 2024 preclinical study, the compound was shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models of colitis. The chromen ring system is thought to contribute to the molecule’s ability to stabilize protein structures, thereby modulating enzymatic activity and cellular signaling pathways. These findings underscore the importance of the phenoxy and methoxycarbonyl groups in enhancing the compound’s biological efficacy.

Another area of interest is the antitumor activity of 3-[4-(methoxycarbonyl)phenoxy]-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate. Researchers have explored its potential as a chemotherapeutic agent, particularly in targeting cancer cells with specific genetic mutations. A 2023 publication in Cancer Research highlighted the compound’s ability to induce apoptosis in leukemia cell lines by disrupting mitochondrial function. The morpholine ring, which is a key structural element, is believed to interact with specific cellular targets such as Bcl-2 family proteins, thereby promoting programmed cell death. These results suggest that the compound could be a valuable lead for the development of novel anticancer therapies.

The phenoxy group in 3-[4-(methoxycarbonyl)phenoxy]-4-oxy-4H-chromen-7-yl morpholine-4-carboxylate also plays a crucial role in its interaction with lipid membranes, which is important for its cellular uptake and distribution. Studies have shown that the phenoxy moiety can enhance the compound’s ability to cross the blood-brain barrier, making it a promising candidate for the treatment of neurodegenerative diseases. This property is particularly relevant given the increasing prevalence of conditions such as Alzheimer’s and Parkinson’s disease, where the ability to target brain tissues is essential for therapeutic success.

Furthermore, the methoxycarbonyl group contributes to the compound’s metabolic stability and its ability to resist enzymatic degradation. This is a critical factor in the design of long-acting pharmaceuticals, as it ensures that the active compound remains in the body for an extended period. Researchers are also investigating the potential of modifying the methoxycarbonyl group to enhance the compound’s potency or to reduce potential side effects. These modifications could lead to the development of more effective and safer therapeutic agents.

Despite its promising properties, the synthesis and application of 3-[4-(methoxycarbonyl)phenoxy]-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate are still in the early stages of research. Ongoing studies are focused on optimizing its chemical structure to improve its pharmacological profile and reduce potential toxicity. Additionally, efforts are being made to explore its interactions with other biological systems, such as the endocrine and immune systems, to fully understand its therapeutic potential.

In conclusion, 3-[4-(methoxycarbonyl)phenoxy]-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate is a complex and multifunctional compound with a wide range of potential applications in medicine. Its unique molecular structure, combining the phenoxy, methoxycarbonyl, and chromen elements, offers a promising platform for the development of new therapeutic agents. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases and conditions.